Cas no 1207535-01-0 (4-Chloro-2-(2-chloropyrimidin-4-yl)phenol)

• Product Name: 4-Chloro-2-(2-chloropyrimidin-4-yl)phenol
• CAS No: 1207535-01-0
• MF: C₁₀H₆Cl₂N₂O
• MW: 241.073440074921
• MDL: MFCD22575035
• CID: 2152834
• Update Time: 2025-06-08

4-Chloro-2-(2-chloropyrimidin-4-yl)phenol Chemical and Physical Properties

Names and Identifiers

• 4-chloro-2-(2-chloropyrimidin-4-yl)phenol
• PAROXJYJDMPABT-UHFFFAOYSA-N
• 4-Chloro-2-(2-chloropyrimidin-4-yl)phenol

• MDL： MFCD22575035
• Inchi： 1S/C10H6Cl2N2O/c11-6-1-2-9(15)7(5-6)8-3-4-13-10(12)14-8/h1-5,15H
• InChI Key： PAROXJYJDMPABT-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)C1C=CN=C(N=1)Cl)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 218
• Topological Polar Surface Area: 46

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Phenylpyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Phenylpyrimidines

Additional information on 4-Chloro-2-(2-chloropyrimidin-4-yl)phenol

Introduction to 4-Chloro-2-(2-chloropyrimidin-4-yl)phenol (CAS No: 1207535-01-0)

4-Chloro-2-(2-chloropyrimidin-4-yl)phenol is a significant compound in the realm of pharmaceutical chemistry, characterized by its unique structural and functional attributes. This compound, identified by the Chemical Abstracts Service Number (CAS No) 1207535-01-0, has garnered considerable attention due to its potential applications in medicinal chemistry and drug discovery. The presence of both chloro and pyrimidine substituents in its molecular framework imparts distinct reactivity and binding properties, making it a valuable scaffold for developing novel therapeutic agents.

The structural motif of 4-Chloro-2-(2-chloropyrimidin-4-yl)phenol consists of a phenolic ring linked to a chloropyrimidine moiety. This configuration is particularly noteworthy because it combines the versatility of the phenol group with the bioisosteric properties of the pyrimidine ring. The phenolic hydroxyl group is known for its ability to engage in hydrogen bonding, while the chloropyrimidine segment offers opportunities for interaction with biological targets such as enzymes and receptors. Such features make this compound a promising candidate for further exploration in synthetic chemistry and pharmacological research.

In recent years, there has been a surge in interest regarding small molecules that can modulate biological pathways associated with inflammation, cancer, and other chronic diseases. The 4-Chloro-2-(2-chloropyrimidin-4-yl)phenol structure aligns well with this trend, as it possesses inherent characteristics that could facilitate the development of drugs targeting these conditions. For instance, the chloro groups on both the phenol and pyrimidine rings can serve as handles for further functionalization, allowing chemists to tailor the compound’s properties to specific therapeutic needs.

One of the most compelling aspects of 4-Chloro-2-(2-chloropyrimidin-4-yl)phenol is its potential role in inhibiting key enzymes involved in disease progression. Studies have indicated that similar compounds containing both chloro and pyrimidine substituents exhibit inhibitory activity against enzymes such as kinases and phosphodiesterases. These enzymes are often dysregulated in diseases like cancer and inflammatory disorders, making them attractive targets for drug intervention. The 4-Chloro-2-(2-chloropyrimidin-4-yl)phenol scaffold could serve as a foundation for designing molecules that effectively modulate these enzymatic activities.

The pharmacological profile of 4-Chloro-2-(2-chloropyrimidin-4-yl)phenol is further enhanced by its ability to cross cell membranes due to its lipophilic nature. This property is crucial for drug candidates that need to reach intracellular targets. Additionally, the compound’s stability under various physiological conditions makes it a robust candidate for formulation into drugs that require long shelf life or stability at room temperature.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinity and mode of interaction of small molecules with biological targets with remarkable accuracy. When applied to 4-Chloro-2-(2-chloropyrimidin-4-yl)phenol, these computational methods have revealed potential binding sites on proteins associated with cancer pathways. This insight has guided experimental efforts aimed at optimizing the compound’s efficacy and selectivity. By leveraging computational tools alongside traditional synthetic approaches, scientists are able to accelerate the drug discovery process significantly.

The synthesis of 4-Chloro-2-(2-chloropyrimidin-4-yl)phenol involves multi-step organic reactions that showcase the ingenuity of modern synthetic chemistry. Key steps include chlorination reactions to introduce chlorine atoms at specific positions on the phenol ring and pyrimidine moiety, followed by coupling reactions to link these fragments together. The use of palladium-catalyzed cross-coupling reactions has been particularly effective in constructing the desired structure efficiently. These synthetic strategies not only highlight the versatility of current chemical methodologies but also underscore the importance of precision in molecular construction for achieving desired pharmacological outcomes.

In addition to its pharmaceutical applications, 4-Chloro-2-(2-chloropyrimidin-4-yl)phenol has shown promise in materials science research. Its unique electronic properties make it a candidate for use in organic semiconductors and light-emitting diodes (OLEDs). The ability to modify its structure allows researchers to fine-tune its electronic characteristics, potentially leading to innovations in display technologies and energy-efficient lighting solutions.

The environmental impact of synthesizing and using 4-Chloro-2-(2-chloropyrimidin-4-yl)phenol is also an area of growing interest. Efforts are underway to develop greener synthetic routes that minimize waste and reduce energy consumption. These initiatives align with broader trends in sustainable chemistry, where reducing the ecological footprint of chemical processes is paramount. By adopting environmentally conscious practices, researchers can ensure that the development of new compounds like 4-Chloro-2-(2-chloropyrimidin-4-ylenaphthalenone) contributes positively to both human health and planetary well-being.

Looking ahead, the future prospects for 4-Chloro-2-(2-chloropyrimidin--ylenaphthalenone) are bright, driven by ongoing research into its pharmacological potential and synthetic possibilities. Collaborative efforts between academia and industry will be crucial in translating laboratory discoveries into clinical applications that benefit patients worldwide. As our understanding of biological systems continues to expand, compounds like (CAS No: 1207535)-01(0) will undoubtedly play a pivotal role in shaping the next generation of therapeutics.